Cas no 61502-76-9 (1,1,3,3-Cyclohexanetetrapropanoic acid, 4-methyl-2-oxo-)

• Product Name: 1,1,3,3-Cyclohexanetetrapropanoic acid, 4-methyl-2-oxo-
• CAS No: 61502-76-9
• MF: C₁₉H₂₈O₉
• MW: 400.420227050781
• CID: 476967
• PubChem ID: 20317174
• Update Time: 2025-04-19

1,1,3,3-Cyclohexanetetrapropanoic acid, 4-methyl-2-oxo- Chemical and Physical Properties

Names and Identifiers

• 1,1,3,3-Cyclohexanetetrapropanoic acid, 4-methyl-2-oxo-
• 3-[1,3,3-tris(2-carboxyethyl)-4-methyl-2-oxocyclohexyl]propanoic acid
• 3,3',3'',3'''-(4-Methyl-2-oxocyclohexane-1,1,3,3-tetrayl)tetrapropanoic acid
• 61502-76-9
• SCHEMBL11656104
• DTXSID40605114

• Inchi： 1S/C19H28O9/c1-12-2-7-18(8-3-13(20)21,9-4-14(22)23)17(28)19(12,10-5-15(24)25)11-6-16(26)27/h12H,2-11H2,1H3,(H,20,21)(H,22,23)(H,24,25)(H,26,27)
• InChI Key： SCCDVXWLPIRMID-UHFFFAOYSA-N
• SMILES： O=C1C(CCC(=O)O)(CCC(=O)O)CCC(C)C1(CCC(=O)O)CCC(=O)O

Computed Properties

• Exact Mass: 400.17334
• Monoisotopic Mass: 400.17333247g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 28
• Rotatable Bond Count: 12
• Complexity: 601
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 166Ų

Experimental Properties

• PSA: 166.27